

Pegadricase: A Comparative Analysis of Uric Acid Specificity

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Pegadricase
CAS No.: 1040753-26-1
Cat. No.: B15723482

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of **Pegadricase**, a PEGylated recombinant uricase, with other urate-lowering therapies. The focus is on the specificity of **Pegadricase** for its substrate, uric acid, supported by experimental methodologies and comparative data on alternative treatments.

Introduction to Pegadricase


Pegadricase is a therapeutic enzyme developed for the treatment of hyperuricemia, the primary cause of gout. It is a PEGylated form of recombinant uricase (urate oxidase) derived from the yeast *Candida utilis*. The core function of **Pegadricase** is to catalyze the enzymatic oxidation of uric acid into allantoin, a substance that is significantly more soluble in water than uric acid and can be easily excreted by the kidneys.^[1] This mechanism provides a rapid and effective means of lowering serum uric acid levels.

Mechanism of Action: Enzymatic Degradation of Uric Acid

Pegadricase exerts its therapeutic effect by providing a functional uricase enzyme, which is absent in humans due to an evolutionary mutation.[2] The enzyme specifically targets the purine ring of uric acid, breaking it down into allantoin, hydrogen peroxide, and carbon dioxide.

Below is a diagram illustrating the purine metabolism pathway and the specific point of action for **Pegadricase** and other urate-lowering therapies.

Purine Metabolism and Intervention Points

[Click to download full resolution via product page](#)

Caption: Purine metabolism and points of therapeutic intervention.

Specificity of Pegadricase for Uric Acid

The therapeutic efficacy of **Pegadricase** hinges on its high specificity for uric acid. Uricase from *Candida utilis* is widely reported to be highly specific for uric acid, with negligible activity towards other purine analogues.[3] This specificity ensures that the enzyme acts only on the target molecule, minimizing off-target effects and preserving other essential purines like xanthine and hypoxanthine.

While direct comparative studies on the substrate specificity of **Pegadricase** against a panel of purine analogues are not readily available in published literature, the high specificity is inferred from its well-characterized enzymatic action and the successful clinical outcomes in reducing serum uric acid levels without reported disturbances in other purine metabolic pathways. The kinetic parameter, the Michaelis constant (K_m), for uricase from *Candida* sp. has been reported to be approximately 5.26×10^{-6} mol/L, indicating a high affinity for its substrate, uric acid.[4]

Comparison with Other Urate-Lowering Therapies

The following table compares **Pegadricase** with other commonly used treatments for hyperuricemia.

Therapy	Mechanism of Action	Target Molecule/Processes	Effect on Uric Acid	Specificity
Pegadricase	Enzymatic degradation	Uric Acid	Converts to soluble allantoin	Highly specific for uric acid.
Pegloticase	Enzymatic degradation	Uric Acid	Converts to soluble allantoin	A recombinant mammalian uricase, also highly specific for uric acid. [2] [5]
Allopurinol	Xanthine Oxidase Inhibition	Xanthine Oxidase	Decreases production	A purine analogue that also inhibits other enzymes in purine and pyrimidine metabolism. [6]
Febuxostat	Xanthine Oxidase Inhibition	Xanthine Oxidase	Decreases production	A non-purine, selective inhibitor of xanthine oxidase. [7] [8] [9]
Probenecid	Uricosuric	URAT1 Transporter in kidneys	Increases renal excretion	Inhibits the reabsorption of uric acid by targeting the URAT1 transporter. [3]

Experimental Protocols

Confirming the specificity of **Pegadricase** for uric acid involves in vitro enzymatic assays. Below are detailed methodologies for key experiments.

Uricase Activity and Specificity Assay (UV Spectrophotometry)

This is the most common method for determining uricase activity and specificity. It relies on the strong UV absorbance of uric acid at 292 nm, which is lost upon its conversion to allantoin.

Objective: To quantify the rate of uric acid degradation by **Pegadricase** and to assess the enzyme's activity on other potential substrates (e.g., xanthine, hypoxanthine).


Materials:

- **Pegadricase**
- Uric acid
- Xanthine
- Hypoxanthine
- 0.1 M Sodium borate buffer, pH 8.5
- UV-Vis Spectrophotometer with temperature control
- Quartz cuvettes

Procedure:

- Substrate Preparation: Prepare stock solutions of uric acid, xanthine, and hypoxanthine in the borate buffer. A saturated solution of lithium carbonate can be used to aid the dissolution of uric acid.
- Enzyme Preparation: Dissolve **Pegadricase** in cold borate buffer to a known concentration.
- Assay Setup:
 - Set the spectrophotometer to 292 nm and equilibrate the temperature to 25°C.

- In a quartz cuvette, add the borate buffer and the substrate solution (uric acid, xanthine, or hypoxanthine).
- Allow the mixture to equilibrate to 25°C in the spectrophotometer for 5 minutes and measure the initial absorbance (blank rate).
- Reaction Initiation: Add a specific amount of the **Pegadricase** solution to the cuvette, mix quickly, and immediately start recording the absorbance at 292 nm over time (e.g., for 5-10 minutes).
- Data Analysis:
 - Calculate the change in absorbance per minute ($\Delta A/\text{min}$) from the initial linear portion of the curve.
 - Enzyme activity is calculated using the Beer-Lambert law, where the molar extinction coefficient of uric acid at 292 nm (pH 8.5) is $12,600 \text{ M}^{-1}\text{cm}^{-1}$.
 - One unit of uricase activity is defined as the amount of enzyme that catalyzes the conversion of one micromole of uric acid to allantoin per minute under the specified conditions.
 - To determine specificity, compare the activity of **Pegadricase** on uric acid with its activity on xanthine and hypoxanthine. High specificity is confirmed if there is significant activity with uric acid and negligible or no activity with the other substrates.



[Click to download full resolution via product page](#)

Caption: Workflow for UV spectrophotometric uricase assay.

Determination of Kinetic Parameters (K_m and V_{max})

Objective: To determine the Michaelis constant (K_m) and maximum reaction velocity (V_{max}) of **Pegadricase** for uric acid. A low K_m value indicates high affinity of the enzyme for its substrate.

Procedure:

- Follow the general procedure for the UV spectrophotometric assay described above.
- Perform a series of assays with varying concentrations of uric acid while keeping the **Pegadricase** concentration constant.
- Measure the initial reaction velocity (v_0) for each substrate concentration.
- Plot the initial velocity (v_0) against the substrate concentration ($[S]$).
- Fit the data to the Michaelis-Menten equation to determine K_m and V_{max} . This can be done using non-linear regression analysis or by using a linearized plot such as the Lineweaver-Burk plot.

Conclusion

Pegadricase offers a highly specific and potent mechanism for reducing serum uric acid levels by enzymatically converting uric acid to the readily excretable allantoin. Its action is distinct from other urate-lowering therapies that either inhibit the production of uric acid or enhance its renal excretion. The high specificity of the constituent uricase from *Candida utilis* for uric acid is a key feature, ensuring targeted action and minimizing off-target effects. The experimental protocols outlined provide a framework for the quantitative confirmation of this specificity, which is fundamental to its therapeutic profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Uricase | Worthington Biochemical [[worthington-biochem.com](http://www.worthington-biochem.com)]

- [2. Purification and properties of uricase from Candida sp. and its application in uric acid analysis in serum - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [3. Production of uricase by Candida tropicalis using n-alkane as a substrate - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [4. High-yield expression, purification, characterization, and structure determination of tag-free Candida utilis uricase - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [5. researchgate.net \[researchgate.net\]](#)
- [6. usbio.net \[usbio.net\]](#)
- [7. ijbiotech.com \[ijbiotech.com\]](#)
- [8. Uricase from Candida utilis, Recombinant\(EC 1.7.3.3\) - Creative Enzymes \[creative-enzymes.com\]](#)
- [9. mybiosource.com \[mybiosource.com\]](#)
- To cite this document: BenchChem. [Pegadricase: A Comparative Analysis of Uric Acid Specificity]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15723482/docs#pegadricase-a-comparative-analysis-of-uric-acid-specificity\]](https://www.benchchem.com/product/b15723482/docs#pegadricase-a-comparative-analysis-of-uric-acid-specificity)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)